2-(2-Aminoethyl)-4-azatricyclo[4.2.1.0,3,7]nonan-2-ol

• Molecular Formula: C10H18N2O
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 2-(2-aminoethyl)-4-azatricyclo[4.2.1.03,7]nonan-2-ol
• InChI: InChI=1S/C10H18N2O/c11-2-1-10(13)7-3-6-5-12-9(10)8(6)4-7/h6-9,12-13H,1-5,11H2
• InChI Key: NQFJWHNWCBIQTB-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3C1CNC3C2(CCN)O

Description

2-(2-Aminoethyl)-4-azatricyclo[4210,3,7]nonan-2-ol is a complex organic compound characterized by its unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Aminoethyl)-4-azatricyclo[4.2.1.0,3,7]nonan-2-ol typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of a tricyclic ketone with an aminoethyl group under controlled conditions. The reaction conditions often include the use of solvents such as dichloromethane and catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve more scalable and efficient methods, such as continuous flow synthesis. This approach allows for the production of large quantities of the compound with high purity and yield. The use of advanced catalytic systems and optimized reaction conditions ensures the consistency and quality of the final product .

Chemical Reactions Analysis

Types of Reactions

2-(2-Aminoethyl)-4-azatricyclo[4.2.1.0,3,7]nonan-2-ol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The aminoethyl group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH levels to ensure the desired outcomes .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of derivatives with different functional groups .

Scientific Research Applications

2-(2-Aminoethyl)-4-azatricyclo[4.2.1.0,3,7]nonan-2-ol has numerous applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is utilized in the production of various industrial chemicals and materials

Mechanism of Action

The mechanism of action of 2-(2-Aminoethyl)-4-azatricyclo[4.2.1.0,3,7]nonan-2-ol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Tricyclo[4.2.1.0(2,5)]nonane: Shares a similar tricyclic structure but lacks the aminoethyl group.

Nonan-2-one: A simpler compound with a different functional group arrangement.

4-Oxa-tricyclo[4.2.1.0(3,7)]nonan-5-one: Another tricyclic compound with distinct functional groups

Uniqueness

2-(2-Aminoethyl)-4-azatricyclo[4.2.1.0,3,7]nonan-2-ol is unique due to its specific combination of a tricyclic core and an aminoethyl group. This structure imparts distinct chemical and biological properties, making it valuable for various applications in research and industry .